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Compound of Interest

Compound Name: MEGA-9

Cat. No.: B1676160 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to MEGA-9
MEGA-9, or N-nonanoyl-N-methylglucamine, is a non-ionic detergent widely employed in the

solubilization of membrane proteins for structural and functional studies. Its utility stems from its

ability to disrupt the lipid bilayer of cell membranes, thereby liberating integral membrane

proteins into a soluble form within detergent micelles. MEGA-9 is favored for its relatively high

critical micelle concentration (CMC), which facilitates its removal by methods such as dialysis,

and its transparency in the UV region, which allows for downstream spectrophotometric

analysis of the solubilized proteins.

Physicochemical Properties of MEGA-9
A comprehensive understanding of the physicochemical properties of MEGA-9 is crucial for

optimizing solubilization protocols. Key quantitative data for MEGA-9 and a selection of other

commonly used detergents are summarized below for comparative purposes.
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Property MEGA-9
Dodecyl
Maltoside
(DDM)

Octyl
Glucoside
(OG)

CHAPS

Molecular Weight

( g/mol )
335.44 510.62 292.37 614.88

Critical Micelle

Concentration

(CMC) in water

(mM)

19-25[1] 0.17 20-25 6-10

Aggregation

Number
~110 118-140 27-100 10

Micelle Molecular

Weight (kDa)
~37 ~60-72 ~8-30 ~6.2

Detergent Class Non-ionic Non-ionic Non-ionic Zwitterionic

Experimental Protocols
I. General Workflow for Membrane Protein Solubilization
The successful solubilization of a target membrane protein is a multi-step process that requires

careful optimization. The general workflow involves membrane preparation, detergent

screening to identify the optimal solubilizing agent, and finally, the scaled-up solubilization and

purification of the protein of interest.
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Membrane Preparation

Detergent Screening

Scale-Up & Purification

Cell Harvest

Cell Lysis

Membrane Isolation & Washing

Protein Quantification

Prepare Detergent Stocks (e.g., MEGA-9)

Proceed with quantified membranes

Incubate Membranes with Detergents

Clarification by Centrifugation

Analyze Supernatant (SDS-PAGE, Activity Assay)

Scaled-Up Solubilization with Optimal Detergent

Select optimal conditions

Affinity Chromatography

Detergent Exchange (Optional)

Downstream Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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